Cas no 51073-58-6 (1,2-Ethenediol, 1,2-di-3-cinnolinyl-, (1E)-)

• Product Name: 1,2-Ethenediol, 1,2-di-3-cinnolinyl-, (1E)-
• CAS No: 51073-58-6
• MF: C₁₈H₁₂N₄O₂
• MW: 316.31348323822
• CID: 4012188
• PubChem ID: 137315888
• Update Time: 2025-04-22

1,2-Ethenediol, 1,2-di-3-cinnolinyl-, (1E)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethenediol, 1,2-di-3-cinnolinyl-, (1E)-
• 51073-58-6
• DTXSID501280591
• (1E)-1,2-Di-3-cinnolinyl-1,2-ethenediol

• Inchi： 1S/C18H12N4O2/c23-17(15-9-11-5-1-3-7-13(11)19-21-15)18(24)16-10-12-6-2-4-8-14(12)20-22-16/h1-10,23-24H/b18-17+
• InChI Key： JASBNZNBVMTFFE-ISLYRVAYSA-N
• SMILES： O/C(=C(\C1=CC2C=CC=CC=2N=N1)/O)/C1=CC2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 316.09602564Da
• Monoisotopic Mass: 316.09602564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 92Ų